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Compound of Interest

Compound Name: L-Linalool

Cat. No.: B1674924 Get Quote

This guide provides immediate and essential safety, logistical, and operational information for

the proper handling and disposal of L-Linalool in a laboratory setting. Adherence to these

procedures is critical for ensuring the safety of all researchers, scientists, and drug

development professionals.

Hazard Identification and Safety Data
L-Linalool is a naturally occurring terpene alcohol with several associated hazards. It is

classified as a combustible liquid that can cause significant skin and eye irritation. Furthermore,

it is a known skin sensitizer, which may lead to allergic reactions upon contact.[1][2][3][4]

Ingestion poses an aspiration risk that can result in lung damage.[5]
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Parameter Value Reference

Occupational Exposure Limits

TWA (Canada, Alberta) 20 ppm (111 mg/m³) [5]

TWA (Canada, British

Columbia)
20 ppm [5]

OSHA PEL / NIOSH REL Not Established [6]

Acute Toxicity

LD50 Oral (Rat) 2790 mg/kg [4][5][7]

LD50 Dermal (Rabbit/Rat) 5610 mg/kg [4][5][7]

Physical Hazards

Flash Point 75 - 77.2 °C (167 - 171 °F) [8][9]

Autoignition Temperature 235 °C (455 °F) [8]

Lower Explosion Limit 0.9% [8][9]

Upper Explosion Limit 5.2% [8][9]

Glove Protection

Butyl Rubber (>0.3 mm) > 480 minutes [9]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to prevent exposure when

handling L-Linalool. The following PPE is mandatory.

Eye and Face Protection: Always wear safety glasses with side shields or chemical safety

goggles to protect against splashes.[1][5] In situations with a higher risk of splashing, a face

shield should be worn in addition to goggles.[1]

Hand Protection: Chemical-resistant gloves are required.[10] Butyl rubber gloves with a

thickness greater than 0.3 mm are recommended, offering a breakthrough time of over 480

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://datasheets.scbt.com/sc-250250.pdf
https://datasheets.scbt.com/sc-250250.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/linalool_508.pdf
https://cdn.caymanchem.com/cdn/msds/21575m.pdf
https://datasheets.scbt.com/sc-250250.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/LINALOOL-Natural-SDS-1.pdf
https://cdn.caymanchem.com/cdn/msds/21575m.pdf
https://datasheets.scbt.com/sc-250250.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/LINALOOL-Natural-SDS-1.pdf
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-3992-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MTV8YXBwbGljYXRpb24vcGRmfGFEWmxMMmhpTnk4NU1UZ3lNamN4TnpZMk5UVTRMMU5FUWw4ek9Ua3lYMEZWWDBWT0xuQmtaZ3wzNzkxYmZjYmNlNzlhYzg3YzZhOTNiYzE1ZWZjZmJiNWFkODEzOGVjMWZmYmQ3ODI5MmZmYjBlMWM3ZTAxODFm
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-3992-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MTV8YXBwbGljYXRpb24vcGRmfGFEWmxMMmhpTnk4NU1UZ3lNamN4TnpZMk5UVTRMMU5FUWw4ek9Ua3lYMEZWWDBWT0xuQmtaZ3wzNzkxYmZjYmNlNzlhYzg3YzZhOTNiYzE1ZWZjZmJiNWFkODEzOGVjMWZmYmQ3ODI5MmZmYjBlMWM3ZTAxODFm
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-3992-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MTV8YXBwbGljYXRpb24vcGRmfGFEWmxMMmhpTnk4NU1UZ3lNamN4TnpZMk5UVTRMMU5FUWw4ek9Ua3lYMEZWWDBWT0xuQmtaZ3wzNzkxYmZjYmNlNzlhYzg3YzZhOTNiYzE1ZWZjZmJiNWFkODEzOGVjMWZmYmQ3ODI5MmZmYjBlMWM3ZTAxODFm
https://www.carlroth.com/medias/SDB-3992-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MTV8YXBwbGljYXRpb24vcGRmfGFEWmxMMmhpTnk4NU1UZ3lNamN4TnpZMk5UVTRMMU5FUWw4ek9Ua3lYMEZWWDBWT0xuQmtaZ3wzNzkxYmZjYmNlNzlhYzg3YzZhOTNiYzE1ZWZjZmJiNWFkODEzOGVjMWZmYmQ3ODI5MmZmYjBlMWM3ZTAxODFm
https://www.benchchem.com/product/b1674924?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Linalool_d6.pdf
https://datasheets.scbt.com/sc-250250.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Linalool_d6.pdf
https://www.extrasynthese.com/MSDS/GBR/5430_linalool_MSDS_FDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


minutes.[9] Nitrile and PVC gloves are also cited as suitable options.[5][11] Gloves should be

inspected for damage before use and changed immediately if contaminated.[11]

Body Protection: A flame-resistant laboratory coat should be worn to protect against

incidental skin contact.[11] Ensure shoes are closed-toe to protect feet from spills.[11] For

larger quantities or tasks with a significant risk of exposure, additional protective clothing

may be necessary.[1] Contaminated work clothing should not be allowed out of the

workplace.[1]

Respiratory Protection: L-Linalool should be handled in a well-ventilated area, preferably

within a chemical fume hood, to minimize the inhalation of vapors.[1] If ventilation is

inadequate or in the event of a large spill, a NIOSH/MSHA approved respirator with a Type A

filter for organic vapors is necessary.[5][8]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling L-Linalool will ensure minimal risk.

Pre-Handling Preparations
Review Safety Data: Thoroughly read and understand the Safety Data Sheet (SDS) for L-
Linalool.

Check Equipment: Ensure all necessary PPE is readily available and in good condition.[1]

Verify Workspace: Confirm that the chemical fume hood is functioning correctly and the work

area is clean and free of clutter.[1]

Eliminate Ignition Sources: Keep the handling area clear of heat, sparks, open flames, and

hot surfaces.[1][2]

Handling Procedure
Work in Ventilated Area: Conduct all work in a chemical fume hood to prevent vapor buildup.

[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1] Do not breathe in vapors or

mists.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.carlroth.com/medias/SDB-3992-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg4MTV8YXBwbGljYXRpb24vcGRmfGFEWmxMMmhpTnk4NU1UZ3lNamN4TnpZMk5UVTRMMU5FUWw4ek9Ua3lYMEZWWDBWT0xuQmtaZ3wzNzkxYmZjYmNlNzlhYzg3YzZhOTNiYzE1ZWZjZmJiNWFkODEzOGVjMWZmYmQ3ODI5MmZmYjBlMWM3ZTAxODFm
https://datasheets.scbt.com/sc-250250.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Linalool_d6.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Linalool_d6.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Linalool_d6.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Linalool_d6.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Linalool_d6.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Linalool_d6.pdf
https://www.benchchem.com/product/b1674924?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Linalool_d6.pdf
https://datasheets.scbt.com/sc-250250.pdf
https://www.fishersci.com/store/msds?partNumber=AC125151000&productDescription=LINALOOL+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1674924?utm_src=pdf-body
https://www.benchchem.com/product/b1674924?utm_src=pdf-body
https://www.benchchem.com/product/b1674924?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Linalool_d6.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Linalool_d6.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Linalool_d6.pdf
https://www.carlroth.com/medias/SDB-3992-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjM1Nzl8YXBwbGljYXRpb24vcGRmfGFEaGpMMmcyTWk4NU1UZ3lNamN5TVRJM01EQTJMMU5FUWw4ek9Ua3lYMDFVWDBWT0xuQmtaZ3wzNGU5YzdkYWI2NzA0ZjFkYzMxNzI4OThlNjlhMzIxNzgxYmRlYjZlZDMwMDMxOWY5ZjIyYjZiOGM1ZTE4ZjU1
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Linalool_d6.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Linalool_d6.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Linalool_d6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maintain Container Integrity: Keep the L-Linalool container tightly closed when not in use.[1]

[2]

Practice Good Hygiene: Wash hands thoroughly with soap and water after handling, before

breaks, and at the end of the workday.[1][12]

Post-Handling Actions
Decontaminate: Clean the work area thoroughly.

PPE Removal: Properly remove and dispose of contaminated PPE.

Final Wash: Wash hands and any other exposed skin areas.[1]

Disposal and Spill Management Plan
Proper disposal of L-Linalool and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol
Classify Waste: L-Linalool waste must be treated as hazardous chemical waste.[3]

Collect Waste: Collect waste L-Linalool and contaminated materials (e.g., gloves, absorbent

pads) in a dedicated, compatible, and properly sealed waste container.[3]

Label Container: The waste container must be clearly labeled as "Hazardous Waste" and

"Flammable," and it must list L-Linalool as a component.[11]

Store Waste: Store the sealed waste container in a designated satellite accumulation area

away from ignition sources and incompatible materials.[11]

Arrange Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for proper disposal.[3]

Prohibition: Never pour L-Linalool, or materials contaminated with it, down the drain.[3]

Emergency Spill Protocol
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Evacuate and Ventilate: Restrict access to the spill area and ensure it is well-ventilated. If the

spill is large, evacuate the immediate area.[3]

Eliminate Ignition Sources: Immediately remove all potential ignition sources.[3]

Absorb the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to

contain and absorb the spilled liquid. Do not use combustible materials like paper towels for

large spills.[3]

Collect and Containerize: Carefully collect the absorbent material and place it into a sealed

and properly labeled container for hazardous waste disposal.[3]

Decontaminate Area: Clean the spill area with soap and water.[3]

Report Incident: Report the spill to your laboratory supervisor and EHS office, following your

institution's established protocols.[3]
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Caption: Workflow for the safe handling and disposal of L-Linalool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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